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Compound of Interest

Compound Name: Ethyl hydroxy(3-thienyl)acetate

Cat. No.: B8469244

An In-depth Technical Guide to Ethyl hydroxy(3-
thienyl)acetate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on Ethyl hydroxy(3-thienyl)acetate is limited. This
guide summarizes the available data and provides context based on related chemical
structures. Further experimental investigation is warranted for a comprehensive understanding
of this compound.

Chemical Identity and Properties

Ethyl hydroxy(3-thienyl)acetate is a chemical compound with potential applications in
research and drug discovery.

Identifier Value Source
CAS Number 22098-30-2
Molecular Formula CsH1003S

Note: A major chemical supplier notes that they do not provide analytical data for this specific
compound as it is intended for early discovery research.
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Synthesis and Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis of Ethyl hydroxy(3-
thienyl)acetate are scarce. However, general synthetic strategies for related thienylacetic acid
derivatives can provide a foundational understanding. One common approach involves the
reaction of a thiophene derivative with an appropriate glyoxylic ester, followed by subsequent
chemical modifications.

A potential, generalized workflow for the synthesis of related thienylacetic acids, which may be
adapted for Ethyl hydroxy(3-thienyl)acetate, is outlined below. This is a speculative pathway
and requires experimental validation.
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Caption: A potential synthetic workflow for Ethyl hydroxy(3-thienyl)acetate.

Potential Applications in Drug Development

While no specific pharmacological data for Ethyl hydroxy(3-thienyl)acetate was found, the
thiophene ring is a well-established scaffold in medicinal chemistry. Thiophene-containing
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compounds exhibit a wide range of biological activities and are components of several
approved drugs. The presence of both a hydroxyl and an ester functional group in Ethyl
hydroxy(3-thienyl)acetate suggests it could serve as a versatile intermediate for the synthesis
of more complex molecules with potential therapeutic applications.

Signaling Pathways and Biological Activity

There is no publicly available information detailing the specific signaling pathways modulated
by Ethyl hydroxy(3-thienyl)acetate or its overall biological activity profile. Research into the
pharmacological effects of this compound would be a novel area of investigation. A general
workflow for screening a novel compound like Ethyl hydroxy(3-thienyl)acetate for biological
activity is proposed below.
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Caption: A general workflow for evaluating the biological activity of a novel compound.
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Conclusion

Ethyl hydroxy(3-thienyl)acetate is a chemical entity with a confirmed CAS number and
molecular formula. However, a significant gap exists in the public domain regarding its
synthesis, experimental protocols, and biological activity. The information presented in this
guide is based on available data and logical extrapolation from related compounds. This
compound represents an under-explored area of chemical and pharmacological research,
offering opportunities for novel discoveries in drug development and other scientific fields.
Further empirical studies are essential to elucidate its properties and potential applications.

¢ To cite this document: BenchChem. [CAS number and molecular formula of Ethyl hydroxy(3-
thienyl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8469244+#cas-number-and-molecular-formula-of-
ethyl-hydroxy-3-thienyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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